N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[2-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C26H26ClN3O3/c1-19-6-12-22(13-7-19)33-18-25(31)28-23-4-2-3-5-24(23)29-14-16-30(17-15-29)26(32)20-8-10-21(27)11-9-20/h2-13H,14-18H2,1H3,(H,28,31)
• InChI Key: CYGSVJPYNWRMHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C26H26ClN3O3
• Molecular Weight: 464.0 g/mol

Description

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide, also known as BRL-15572, is a small molecule inhibitor that has been used extensively in scientific research. It was first synthesized in 2002 and has since been used to study various biological processes, including pain, inflammation, and anxiety.

Mechanism of Action

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide is a selective inhibitor of the 5-HT6 receptor, which is a subtype of the serotonin receptor. It works by blocking the binding of serotonin to the 5-HT6 receptor, which leads to a decrease in the activity of the receptor. This results in a decrease in the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. The exact mechanism of action of N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide is still being studied, but it is believed to involve the modulation of various signaling pathways in the brain.
Biochemical and Physiological Effects:
N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to decrease the release of dopamine, norepinephrine, and acetylcholine in the brain, which can lead to a decrease in pain and inflammation. Additionally, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide has been shown to increase the release of serotonin, which can lead to an increase in mood and a decrease in anxiety.

Advantages and Limitations for Lab Experiments

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify, making it a cost-effective option for researchers. Additionally, it has been extensively studied and has a well-established mechanism of action, making it a reliable tool for studying various biological processes. However, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide also has some limitations. It is a selective inhibitor of the 5-HT6 receptor, which means that it may not be effective for studying other serotonin receptors. Additionally, its effects may vary depending on the species and strain of animal being studied.

Future Directions

There are several future directions for the study of N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide. One potential area of research is the development of new analogs of N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide that have improved selectivity and potency. Additionally, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide could be used to study the role of the 5-HT6 receptor in various diseases, such as Alzheimer's disease and schizophrenia. Finally, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide could be used in combination with other drugs to study their synergistic effects.

Scientific Research Applications

N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide has been used extensively in scientific research to study various biological processes. It has been shown to have analgesic effects in animal models of pain, making it a potential treatment for chronic pain conditions. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-(4-methylphenoxy)acetamide has been shown to have anxiolytic effects, making it a potential treatment for anxiety disorders.